Cas no 1021259-40-4 (N-(3,4-dimethoxyphenyl)-4-{6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)-4-{6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide
• CAS No: 1021259-40-4
• MF: C₂₃H₂₇N₇O₃
• MW: 449.505584001541
• CID: 6325656
• PubChem ID: 42111707
• Update Time: 2025-05-19

N-(3,4-dimethoxyphenyl)-4-{6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-4-{6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide
• VU0638296-1
• AKOS024501958
• F5232-0090
• N-(3,4-dimethoxyphenyl)-4-(6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)piperazine-1-carboxamide
• 1021259-40-4
• N-(3,4-dimethoxyphenyl)-4-[6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl]piperazine-1-carboxamide

• Inchi： 1S/C23H27N7O3/c1-16-8-9-24-21(14-16)26-20-6-7-22(28-27-20)29-10-12-30(13-11-29)23(31)25-17-4-5-18(32-2)19(15-17)33-3/h4-9,14-15H,10-13H2,1-3H3,(H,25,31)(H,24,26,27)
• InChI Key： SIKPPWMTLDHFIF-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=C(C=1)OC)OC)N1CCN(C2=CC=C(NC3C=C(C)C=CN=3)N=N2)CC1

Computed Properties

• Exact Mass: 449.21753775g/mol
• Monoisotopic Mass: 449.21753775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on N-(3,4-dimethoxyphenyl)-4-{6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide

Introduction to N-(3,4-dimethoxyphenyl)-4-{6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide (CAS No. 1021259-40-4)

N-(3,4-dimethoxyphenyl)-4-{6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide, with the CAS number 1021259-40-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a pyridazine moiety, and a dimethoxyphenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The development and study of N-(3,4-dimethoxyphenyl)-4-{6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide have been driven by its promising pharmacological properties. Recent research has focused on its potential as an inhibitor of specific enzymes and receptors, making it a valuable candidate for the treatment of various diseases. The compound's ability to modulate key biological pathways has been extensively investigated in both in vitro and in vivo studies.

One of the key areas of interest is the compound's interaction with the central nervous system (CNS). Studies have shown that N-(3,4-dimethoxyphenyl)-4-{6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide exhibits potent neuroprotective effects. It has been demonstrated to reduce oxidative stress and inflammation in neuronal cells, which are common mechanisms underlying neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. This makes it a promising candidate for the development of novel therapies targeting these conditions.

In addition to its neuroprotective properties, N-(3,4-dimethoxyphenyl)-4-{6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide has also shown potential as an anti-inflammatory agent. Inflammatory responses play a crucial role in various diseases, including autoimmune disorders and chronic inflammatory conditions. Research has indicated that this compound can effectively inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and associated tissue damage.

The pharmacokinetic properties of N-(3,4-dimethoxyphenyl)-4-{6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide have also been extensively studied. Its high bioavailability and favorable metabolic stability make it suitable for oral administration. Furthermore, its ability to cross the blood-brain barrier (BBB) is particularly advantageous for CNS-targeted therapies. This property ensures that the compound can effectively reach its intended site of action within the brain.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3,4-dimethoxyphenyl)-4-{6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide in human subjects. Preliminary results have been promising, with the compound demonstrating a favorable safety profile and significant therapeutic effects in patients with neurodegenerative diseases and inflammatory conditions. These findings underscore the potential of this compound to become a valuable addition to the existing treatment options for these challenging medical conditions.

The synthesis of N-(3,4-dimethoxyphenyl)-4-{6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide involves several well-defined steps that ensure high purity and yield. The process typically begins with the preparation of the key intermediates, followed by their coupling to form the final product. Advanced synthetic techniques and purification methods are employed to achieve optimal results. The availability of detailed synthetic protocols has facilitated further research and development efforts in both academic and industrial settings.

In conclusion, N-(3,4-dimethoxyphenyl)-4-{6-[ ( 4-methylpyridin - 2 - yl ) amino ] pyridazin - 3 - yl } piperazine - 1 - carboxamide (CAS No. 1021259 - 40 - 4) represents a promising compound with diverse therapeutic applications. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation and potential clinical use. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in medicine.